Cas no 59105-03-2 ([1,2,4]Triazolo[5,1-c][1,2,4]triazin-4(1H)-one, 1-methyl-)

• Product Name: [1,2,4]Triazolo[5,1-c][1,2,4]triazin-4(1H)-one, 1-methyl-
• CAS No: 59105-03-2
• MF: C₅H₅N₅O
• MW: 151.126099348068
• CID: 339827
• PubChem ID: 591929
• Update Time: 2025-04-19

[1,2,4]Triazolo[5,1-c][1,2,4]triazin-4(1H)-one, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[5,1-c][1,2,4]triazin-4(1H)-one, 1-methyl-
• DTXSID60343743
• GARDHEHTARWJLD-UHFFFAOYSA-N
• InChI=1/C5H5N5O/c1-9-5-6-3-8-10(5)4(11)2-7-9/h2-3H,1H
• 1-Methyl[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(1H)-one
• 4-Methyl-7-oxo-4,7-dihydro-triazolo(3,2-c)triazine
• 1-Methyl[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(1H)-one #
• 59105-03-2
• 1-Methyl-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(1H)-one

• Inchi： 1S/C5H5N5O/c1-9-5-6-3-8-10(5)4(11)2-7-9/h2-3H,1H3
• InChI Key： GARDHEHTARWJLD-UHFFFAOYSA-N
• SMILES： O=C1C=NN(C)C2=NC=NN21

Computed Properties

• Exact Mass: 151.04955
• Monoisotopic Mass: 151.04940980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 63.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines